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Performance Comparison of Herbicide Mixtures

The following table summarizes experimental data from a 2024 study, which tested various herbicides

(including a foramsulfuron mixture) on Amaranthus retroflexus (redroot pigweed) under both dusty and

non-dusty conditions [1]. The efficacy is measured as the percentage of plant biomass reduction.

Herbicide (Active Ingredients)
Efficacy (Control)
without Dust

Efficacy (Control) with Dust

Foramsulfuron + Iodosulfuron +
Thiencarbazone [1]

97.8% Data not explicitly stated in provided
text

Tribenuron-methyl [1] 95.8% Data not explicitly stated in provided
text

Aminopyralid + Florasulam [1] 95.7% Data not explicitly stated in provided
text

Sulfosulfuron [1] 96.5% Data not explicitly stated in provided
text

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s638527?utm_src=pdf-body
https://www.smolecule.com/products/s638527?utm_src=pdf-interest
https://www.smolecule.com/products/s638527?utm_src=pdf-body
https://www.nature.com/articles/s41598-024-54134-5
https://www.nature.com/articles/s41598-024-54134-5
https://www.nature.com/articles/s41598-024-54134-5
https://www.nature.com/articles/s41598-024-54134-5
https://www.nature.com/articles/s41598-024-54134-5
https://www.smolecule.com/products/s638527?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Herbicide (Active Ingredients)
Efficacy (Control)
without Dust

Efficacy (Control) with Dust

Bentazon [1] Data not explicitly stated

in provided text

28% reduction in plant height; 29%

reduction in total biomass

> Note on Data: The study concluded that, contrary to expectations, the presence of dust generally

increased the efficacy of most herbicides tested, with the exception of bentazon [1]. The exact efficacy

percentages for the foramsulfuron mixture under dusty conditions were not explicitly stated in the provided

text.

Experimental Protocol Overview

The comparative data in the table above was generated under the following experimental conditions [1]:

Objective: To quantify the interactive effects of airborne dust and various herbicides on the control of

Amaranthus retroflexus.
Study Design: A factorial experiment (two dust levels × eight herbicides) in a randomized complete

block design with three replicates, conducted over the 2019 and 2020 growing seasons.
Dust Application: Dust was collected from real-world storms in western Iran. It was applied at a rate

of 1 g/m² to plants at the 4-6 leaf stage using a calibrated wind pump.
Herbicide Application: Herbicides were applied ten minutes after dust application. They were

sprayed using a knapsack sprayer with a flood-jet nozzle delivering 250 L/ha at a pressure of 250
kPa.

Data Collection: Plant biomass (a key indicator of control efficacy) was measured 21 days after
herbicide application. Visual assessments were also conducted 2-4 weeks after treatment.

This workflow can be visualized in the following diagram:
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Study Setup

A. retroflexus grown
 to 4-6 leaf stage

Dust Application
(1 g/m²)

Herbicide Application
(10 mins post-dust)

Data Collection

Plant Biomass
(21 days after treatment)

Visual Control Assessment
(2-4 weeks after treatment)

Data Analysis

Click to download full resolution via product page

Key Context and Considerations

For a complete comparison guide, here is other essential context about foramsulfuron:

Mode of Action: Foramsulfuron is a sulfonylurea herbicide that inhibits the plant enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is
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critical for the biosynthesis of branched-chain amino acids [2] [3]. It is classified as a WSSA/HRAC

Group 2 herbicide [3].
Regulatory Status: As of February 2025, Health Canada completed its re-evaluation of

foramsulfuron and decided to continue its registration for use in field corn and lowbush blueberry.
This decision confirms that its use is considered acceptable with updated risk mitigation measures on

the label [4] [5].
Toxicity Profile: Regulatory assessments classify foramsulfuron as being of low toxicity. It is not

genotoxic, carcinogenic, neurotoxic, or a developmental or reproductive toxicant. It also presents low
toxicity to wild mammals, birds, earthworms, and bees [4] [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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